Cas no 2169352-34-3 (6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2169352-34-3
• MF: C₁₁H₁₁BrFNO₂
• MW: 288.112945795059
• CID: 5766401
• PubChem ID: 165791748
• Update Time: 2025-11-12

6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1581974
• 6-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2169352-34-3
• 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C11H11BrFNO2/c1-5-4-14-9-3-8(13)7(12)2-6(9)10(5)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
• InChI Key： ZHCTUKIZHOYQBH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C(=O)O)C(C)CN2)F

Computed Properties

• Exact Mass: 286.99572g/mol
• Monoisotopic Mass: 286.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Comprehensive Overview of 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2169352-34-3)

6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2169352-34-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of bromo and fluoro substituents enhances its reactivity and potential applications in drug discovery, making it a valuable intermediate for synthesizing novel therapeutic agents.

In recent years, the demand for fluorinated and brominated compounds has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid for its potential role in developing kinase inhibitors and antimicrobial agents. These applications align with current trends in precision medicine and the fight against antibiotic-resistant pathogens, topics that dominate scientific discussions and search engine queries.

The synthesis of 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves multi-step organic reactions, including halogenation and cyclization processes. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility makes it a cornerstone in medicinal chemistry and material science, addressing the growing need for innovative compounds in these fields.

From an SEO perspective, keywords such as "tetrahydroquinoline derivatives," "fluorinated quinoline synthesis," and "brominated heterocycles" are frequently searched by chemists and researchers. By incorporating these terms, this article aims to provide a resource that answers common questions like, "What are the applications of 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid?" or "How is CAS No. 2169352-34-3 used in drug development?" These queries reflect the compound's relevance in cutting-edge research.

Furthermore, the compound's structural features, such as its methyl group and tetrahydroquinoline core, contribute to its stability and lipophilicity, which are critical factors in drug design. Recent studies have explored its potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, areas of high interest in the pharmaceutical industry. This aligns with the broader trend of leveraging small-molecule therapeutics to address complex diseases.

In conclusion, 6-Bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2169352-34-3) represents a promising scaffold for future scientific breakthroughs. Its combination of halogenated and heterocyclic properties positions it at the intersection of chemistry and biology, offering endless possibilities for innovation. As research continues to evolve, this compound is likely to remain a focal point for scientists seeking to solve some of the most pressing challenges in healthcare and beyond.